N'-Acetyl-6-chloronicotinohydrazide

• Molecular Formula: C8H8ClN3O2
• Molecular Weight: 213.62 g/mol
• IUPAC Name: N'-acetyl-6-chloropyridine-3-carbohydrazide
• InChI: InChI=1S/C8H8ClN3O2/c1-5(13)11-12-8(14)6-2-3-7(9)10-4-6/h2-4H,1H3,(H,11,13)(H,12,14)
• InChI Key: HNHLUIBIAYQYSM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NNC(=O)C1=CN=C(C=C1)Cl

Description

N'-Acetyl-6-chloronicotinohydrazide is a useful research compound. Its molecular formula is C8H8ClN3O2 and its molecular weight is 213.62 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared from 6-chloronicotinic acid hydrazide and acetyl chloride, using the method of preparation 33, as a white solid in 64% yield.

Synthesis routes and methods II

Procedure details

6-Chloronicotinoyl chloride (500 mg, 2.84 mmol) and acetohydrazide (232 mg, 3.12 mmol) were added to dimethylformamide (14.2 mL) at 0° C. The mixture was allowed to warm to room temperature and maintained at room temperature overnight. The reaction was then slightly concentrated in vacuo and diluted in acetonitrile. This mixture was directly purified via reverse phase HPLC (10-100% acetonitrile/water+0.05% TFA modifier). Fractions containing the desired product were lyophilized and free based using bicarbonate resin to afford the title compound.